4-({5-[(2,4-Dichlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-2-butyn-1-ol

• Molecular Formula: C13H10Cl2N2O3S
• Molecular Weight: 345.2 g/mol
• IUPAC Name: 4-[[5-[(2,4-dichlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-yn-1-ol
• InChI: InChI=1S/C13H10Cl2N2O3S/c14-9-3-4-11(10(15)7-9)19-8-12-16-17-13(20-12)21-6-2-1-5-18/h3-4,7,18H,5-6,8H2
• InChI Key: KNVMNZUSNYXKJG-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)OCC2=NN=C(O2)SCC#CCO

Description

4-({5-[(2,4-Dichlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-2-butyn-1-ol is a compound that belongs to the class of oxadiazoles. It has gained significant interest in recent years due to its potential applications in scientific research. This compound is known for its unique chemical properties, which make it an excellent candidate for various research studies.

Mechanism of Action

The mechanism of action of 4-({5-[(2,4-Dichlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-2-butyn-1-ol is not fully understood. However, it is believed to work by inhibiting various enzymes and pathways involved in the growth and proliferation of cancer cells. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-({5-[(2,4-Dichlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-2-butyn-1-ol can have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation. Additionally, it has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-({5-[(2,4-Dichlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-2-butyn-1-ol in laboratory experiments is its unique chemical properties, which make it an excellent candidate for various research studies. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-({5-[(2,4-Dichlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-2-butyn-1-ol. One area of research is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Another area of research is the development of new synthetic methods for the production of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic effects in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-({5-[(2,4-Dichlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-2-butyn-1-ol can be achieved through various methods. One of the most common methods is the reaction of 2-butyn-1-ol with 2,4-dichlorobenzyl chloride, followed by the reaction with sodium azide and potassium thiocyanate. The resulting product is then purified through column chromatography.

Scientific Research Applications

This compound has been extensively studied for its potential applications in scientific research. It has been found to have antimicrobial, antifungal, and antitumor properties. Additionally, it has been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.